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Compound of Interest

Compound Name: Beth hydrochloride hydrate

Cat. No.: B036912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the thermal stability and

degradation pathways of bethanechol chloride, a parasympathomimetic choline carbamate

used in the treatment of urinary retention and gastroesophageal reflux disease. Understanding

the thermal behavior of this active pharmaceutical ingredient (API) is critical for ensuring its

quality, safety, and efficacy throughout its lifecycle, from manufacturing and formulation to

storage and administration.

Thermal Decomposition Profile
Bethanechol chloride exhibits a complex, two-step melting-decomposition process. Thermal

analyses indicate that the compound degrades upon melting, with an apparent melting

temperature estimated at 231°C.[1][2][3][4] The monoclinic crystalline form is considered the

stable form, with no transition to an orthorhombic form observed.[1][2][3][4]

The decomposition process is characterized by:

Step 1: Liquefaction and Initial Degradation: This initial phase involves the sample's

liquefaction, where bethanechol chloride gradually dissolves in its primary liquid degradant,

betamethylcholine chloride.[1][2][3][4][5] This step follows Bawn kinetics, with an estimated

activation energy of 35.5 kcal mol⁻¹.[1][2][3][4]
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Step 2: Accelerated Degradation in the Melt: Following liquefaction, the degradation process

accelerates significantly in the molten state.[1][2][3][4] This secondary decomposition is

autocatalytic, facilitated by the formation of isocyanic acid and methyl chloride.[1][2][3]

Bethanechol chloride is also notably hygroscopic, with a deliquescent point determined at 56%

relative humidity at 25°C.[1][2] Its aqueous solutions are acidic, with a pH of 5.5-6.5 for a 1%

solution.[6]

Quantitative Thermal Analysis Data
The following table summarizes the key quantitative data obtained from thermal analysis

studies of bethanechol chloride.

Parameter Value
Experimental
Conditions

Source

Apparent Melting

Temperature
231 °C

Differential Scanning

Calorimetry (DSC)
[1][2][3][4]

Decomposition Onset

(TGA/DSC)
214 °C Scan rate: 5 °C/min [7]

222 °C Scan rate: 10 °C/min [7]

Activation Energy

(Step 1)
35.5 kcal mol⁻¹ Bawn kinetics model [1][2][3][4]

Deliquescence Point 56% RH at 25 °C [1][2]

Degradation Pathway
The thermal degradation of bethanechol chloride proceeds through a primary degradation step

followed by an autocatalytic secondary pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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